Cas no 2402829-92-7 ((quinolin-2-yl)methanesulfonyl chloride hydrochloride)

• Product Name: (quinolin-2-yl)methanesulfonyl chloride hydrochloride
• CAS No: 2402829-92-7
• MF: C₁₀H₉Cl₂NO₂S
• MW: 278.154959440231
• CID: 6087504
• PubChem ID: 145915530
• Update Time: 2025-11-01

(quinolin-2-yl)methanesulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• (quinolin-2-yl)methanesulfonyl chloride hydrochloride
• 2402829-92-7
• Quinolin-2-ylmethanesulfonyl chloride;hydrochloride
• EN300-7455911

• Inchi： 1S/C10H8ClNO2S.ClH/c11-15(13,14)7-9-6-5-8-3-1-2-4-10(8)12-9;/h1-6H,7H2;1H
• InChI Key： MDHUBRUPUJBIOG-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2N=1)S(=O)(=O)Cl.Cl

Computed Properties

• Exact Mass: 276.9731051g/mol
• Monoisotopic Mass: 276.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Additional information on (quinolin-2-yl)methanesulfonyl chloride hydrochloride

Comprehensive Overview of (quinolin-2-yl)methanesulfonyl chloride hydrochloride (CAS No. 2402829-92-7)

The compound (quinolin-2-yl)methanesulfonyl chloride hydrochloride (CAS No. 2402829-92-7) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a quinoline core, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists frequently search for this compound due to its role in drug discovery, peptide modification, and bioconjugation techniques. The growing interest in targeted therapies and small-molecule inhibitors has further amplified its relevance in modern chemistry.

One of the key attributes of (quinolin-2-yl)methanesulfonyl chloride hydrochloride is its reactivity as a sulfonating agent. This property enables it to introduce sulfonyl groups into various substrates, a process critical for modifying biological activity or improving solubility. Recent trends in high-throughput screening and combinatorial chemistry have highlighted the demand for such versatile building blocks. Additionally, its hydrochloride salt form enhances stability, making it easier to handle and store, a feature often queried by laboratory professionals.

The quinoline moiety in this compound is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. This structural motif is associated with antimicrobial, anticancer, and anti-inflammatory activities, aligning with current research hotspots like antibiotic resistance and oncology. Users frequently inquire about the compound's potential in developing novel therapeutics, especially in the context of personalized medicine and precision oncology.

From a synthetic perspective, (quinolin-2-yl)methanesulfonyl chloride hydrochloride is often employed in cross-coupling reactions and catalysis. Its compatibility with palladium-catalyzed transformations and microwave-assisted synthesis has been explored in recent publications. These methodologies are highly searched topics, reflecting the industry's shift toward green chemistry and energy-efficient processes. The compound's role in click chemistry and bioorthogonal reactions also makes it a subject of interest for chemical biology applications.

Quality control and analytical characterization of 2402829-92-7 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structure. Queries about spectral data and certificates of analysis for this compound are prevalent in academic and industrial forums, underscoring the need for reliable suppliers and standardized protocols.

In summary, (quinolin-2-yl)methanesulfonyl chloride hydrochloride (CAS No. 2402829-92-7) is a multifaceted reagent with broad utility in medicinal chemistry and material science. Its alignment with cutting-edge research areas, such as drug delivery systems and biomarker development, ensures its continued prominence in scientific literature. As the demand for tailored chemical solutions grows, this compound is poised to remain a staple in laboratories worldwide.